Cas no 5637-94-5 (Furo[3,4-e]-1,2,4-triazine-5,7-dione)

• Product Name: Furo[3,4-e]-1,2,4-triazine-5,7-dione
• CAS No: 5637-94-5
• MF: C₅HN₃O₃
• MW: 151.079740285873
• CID: 385001
• PubChem ID: 53438580
• Update Time: 2025-04-19

Furo[3,4-e]-1,2,4-triazine-5,7-dione Chemical and Physical Properties

Names and Identifiers

• Furo[3,4-e]-1,2,4-triazine-5,7-dione
• as-Triazine-5,6-dicarboxylicanhydride(6CI,8CI)
• furo[3,4-e][1,2,4]triazine-5,7-dione
• Benzoic acid, 4-[(E)-[2-(4,5-dimethyl-2-thiazolyl)hydrazinylidene]methyl]-, methyl ester
• Methyl 4-{(E)-[(4,5-dimethyl-1,3-thiazol-2-yl)hydrazono]methyl}benzoate
• DTXSID70701375
• SCHEMBL4069618
• 5637-94-5

• Inchi： 1S/C5HN3O3/c9-4-2-3(5(10)11-4)8-7-1-6-2/h1H
• InChI Key： CGOKRQRZKZZXFA-UHFFFAOYSA-N
• SMILES： O1C(C2C(C1=O)=NC=NN=2)=O

Computed Properties

• Exact Mass: 289.08865
• Monoisotopic Mass: 151.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.8

Experimental Properties

• Density: 1.25
• Boiling Point: 447.4°Cat760mmHg
• Flash Point: 224.4°C
• Refractive Index: 1.615
• PSA: 63.58

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazines 1,2,4-triazines